Cas no 112247-07-1 (C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE)

C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE structure
112247-07-1 structure
Product Name:C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE
CAS No:112247-07-1
MF:C72H112O8
MW:1105.65490341187
CID:129578
PubChem ID:329756112
Update Time:2025-04-19

C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE Chemical and Physical Properties

Names and Identifiers

    • C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE
    • 1-Acetoxy-4-methylcalixarene
    • 4-Methyl-1-acetoxycalixarene [mixture of [6] and [8]] (contains 5-Acetone)
    • c-undecylcalix[4]resorcinarene
    • Hexamethyl(hexaacetoxy)calixarene
    • C-Undecylcalix[4]resorcinarene C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE
    • 4-Methyl-1-acetoxycalixarene [mixture of [6] and [8]] (contains 5-10% Acetone)
    • 2,4,6,8-Tetraundecyl-1,3,5,7(1,3)-tetrabenzenacyclooctaphan-14,16,34,36,54,56,74,76-octaol
    • (2s,4s,6s,8s)-2,4,6,8-tetraundecyl-1,3,5,7(1,3)-tetrabenzenacyclooctaphan-14,16,34,36,54,56,74,76-octaol
    • C-Undecylcalix[4]resorcinarenemonohydrate
    • SCHEMBL12733303
    • 116780-43-9
    • 112247-07-1
    • 2,8,14,20-Tetra(n-undecyl)resorcin[4]arene
    • SCHEMBL16543539
    • SCHEMBL946358
    • C-UNDECYLCALIX(4)RESORCINARENE CH3OH
    • 2,8,14,20-tetra(undecyl)pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene-4,6,10,12,16,18,22,24-octol
    • 847018-76-2
    • 2,8,14,20-tetraundecylpentacyclo[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]octacosa-1(25),3,5,7(28),9(27),10,12,15(26),16,18,21,23-dodecaen-4,6,10,12,16,18,22,24-octol
    • NLPGYPIHQCVVRO-UHFFFAOYSA-N
    • MDL: MFCD00192571
    • Inchi: 1S/C72H112O8/c1-5-9-13-17-21-25-29-33-37-41-53-57-45-59(67(75)49-65(57)73)54(42-38-34-30-26-22-18-14-10-6-2)61-47-63(71(79)51-69(61)77)56(44-40-36-32-28-24-20-16-12-8-4)64-48-62(70(78)52-72(64)80)55(60-46-58(53)66(74)50-68(60)76)43-39-35-31-27-23-19-15-11-7-3/h45-56,73-80H,5-44H2,1-4H3
    • InChI Key: NLPGYPIHQCVVRO-UHFFFAOYSA-N
    • SMILES: OC1=CC(=C2C=C1C(C1=C(C=C(C(=C1)C(C1=C(C=C(C(=C1)C(C1=C(C=C(C(=C1)C2CCCCCCCCCCC)O)O)CCCCCCCCCCC)O)O)CCCCCCCCCCC)O)O)CCCCCCCCCCC)O

Computed Properties

  • Exact Mass: 1122.85000
  • Monoisotopic Mass: 1104.836
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 9
  • Complexity: 1060
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 45
  • XLogP3: 1.4
  • Topological Polar Surface Area: 251

Experimental Properties

  • Color/Form: Beige powder
  • Density: 1.039
  • Melting Point: 293-295 °C (lit.)
  • Boiling Point: 1082.7°Cat760mmHg
  • Flash Point: 326.9°C
  • Refractive Index: 1.544
  • PSA: 171.07000
  • LogP: 21.79170
  • Solubility: Not determined

C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/38
  • Safety Instruction: S26-S37/39
  • FLUKA BRAND F CODES:3
  • Hazardous Material Identification: Xi
  • HazardClass:4.1
  • PackingGroup:II
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE Pricemore >>

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